Cas no 2138353-97-4 (4-(bromomethyl)-4-(pentan-2-yloxy)oxane)
4-(bromomethyl)-4-(pentan-2-yloxy)oxane Chemical and Physical Properties
Names and Identifiers
-
- 4-(bromomethyl)-4-(pentan-2-yloxy)oxane
- 2138353-97-4
- EN300-1132496
-
- Inchi: 1S/C11H21BrO2/c1-3-4-10(2)14-11(9-12)5-7-13-8-6-11/h10H,3-9H2,1-2H3
- InChI Key: OKWAWZOFCIXDHA-UHFFFAOYSA-N
- SMILES: BrCC1(CCOCC1)OC(C)CCC
Computed Properties
- Exact Mass: 264.07249g/mol
- Monoisotopic Mass: 264.07249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 18.5Ų
4-(bromomethyl)-4-(pentan-2-yloxy)oxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132496-1.0g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1132496-0.05g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1132496-0.1g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1132496-0.25g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1132496-0.5g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1132496-1g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1132496-2.5g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1132496-5g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 5g |
$3065.0 | 2023-10-26 | |
| Enamine | EN300-1132496-10g |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane |
2138353-97-4 | 95% | 10g |
$4545.0 | 2023-10-26 |
4-(bromomethyl)-4-(pentan-2-yloxy)oxane Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-(bromomethyl)-4-(pentan-2-yloxy)oxane
Introduction to 4-(bromomethyl)-4-(pentan-2-yloxy)oxane (CAS No. 2138353-97-4)
4-(bromomethyl)-4-(pentan-2-yloxy)oxane, identified by the Chemical Abstracts Service Number (CAS No.) 2138353-97-4, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This oxane derivative, featuring a bromomethyl substituent and a pentan-2-yloxy moiety, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules. The structural framework of this compound, characterized by a cyclic ether backbone modified with functionalized alkyl groups, positions it as a valuable intermediate in synthetic pathways targeting complex molecular architectures.
The bromomethyl group attached to the oxane ring introduces a highly reactive site, enabling nucleophilic substitution reactions that are pivotal in constructing more intricate molecules. This reactivity is particularly useful in medicinal chemistry, where such intermediates serve as building blocks for drug candidates. The pentan-2-yloxy component, on the other hand, contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further functionalization without compromising its pharmacokinetic properties.
In recent years, the demand for innovative synthetic strategies has driven research into oxygen-containing heterocycles like oxanes. These compounds are celebrated for their ability to mimic natural products and exhibit diverse biological activities. The combination of a bromomethyl group and an alkoxy side chain in 4-(bromomethyl)-4-(pentan-2-yloxy)oxane exemplifies how structural modifications can enhance both synthetic utility and biological potential. This has led to its exploration in various contexts, including the synthesis of antiviral agents, anticancer drugs, and other therapeutic entities.
One of the most compelling aspects of 4-(bromomethyl)-4-(pentan-2-yloxy)oxane is its role as a precursor in the construction of more complex scaffolds. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with tailored properties. For instance, the bromomethyl group can be selectively displaced by various nucleophiles, allowing for the introduction of diverse functional groups such as amines, thiols, and alcohols. This flexibility is particularly valuable in drug discovery pipelines, where rapid diversification of molecular structures is often required to identify lead compounds with optimal pharmacological profiles.
The pentan-2-yloxy moiety also plays a critical role in modulating the compound's physicochemical properties. Alkoxy groups are known to enhance solubility in both aqueous and organic solvents, which is crucial for formulation development and biological studies. Furthermore, the presence of this group can influence metabolic pathways, potentially leading to improved bioavailability and reduced toxicity. These attributes make 4-(bromomethyl)-4-(pentan-2-yloxy)oxane an appealing candidate for further investigation in both academic and industrial settings.
Recent advancements in synthetic methodologies have highlighted the utility of this compound in cross-coupling reactions. For example, palladium-catalyzed reactions involving bromomethyl oxanes have been reported to yield highly functionalized derivatives with enhanced biological activity. Such transformations are instrumental in creating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery efforts. The ability to efficiently modify 4-(bromomethyl)-4-(pentan-2-yloxy)oxane underscores its importance as a synthetic intermediate.
The pharmaceutical industry has shown particular interest in oxane derivatives due to their structural similarity to natural products like terpenes and steroids. These natural products are known for their wide range of biological activities, making them attractive starting points for drug development. By synthesizing analogs based on oxane cores, researchers aim to uncover new therapeutic agents with improved efficacy and reduced side effects. 4-(bromomethyl)-4-(pentan-2-yloxy)oxane fits well within this paradigm, offering a scaffold that can be readily modified to explore novel pharmacophores.
In conclusion, 4-(bromomethyl)-4-(pentan-2-yloxy)oxane (CAS No. 2138353-97-4) represents a promising compound with significant potential in organic synthesis and pharmaceutical chemistry. Its unique structural features—combining a reactive bromomethyl group with a biochemically relevant pentan-2-yloxy moiety—make it an invaluable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new synthetic applications and pharmacological targets, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.
2138353-97-4 (4-(bromomethyl)-4-(pentan-2-yloxy)oxane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)